Cas no 628729-86-2 (Benzenesulfonic acid, 3-nitro-, 2-nitrophenyl ester)

• Product Name: Benzenesulfonic acid, 3-nitro-, 2-nitrophenyl ester
• CAS No: 628729-86-2
• MF: C₁₂H₈N₂O₇S
• MW: 324.266121864319
• CID: 429419
• PubChem ID: 53531260
• Update Time: 2025-04-19

Benzenesulfonic acid, 3-nitro-, 2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-nitro-, 2-nitrophenyl ester
• (2-nitrophenyl) 3-nitrobenzenesulfonate
• o-Nitrophenyl m-nitrobenzenesulfonate
• AKOS034369879
• 2-Nitrophenyl 3-nitrobenzene-1-sulfonate
• 628729-86-2
• Z45515110
• DTXSID00705487
• 2-NITROPHENYL 3-NITROBENZENESULFONATE

• Inchi： 1S/C12H8N2O7S/c15-13(16)9-4-3-5-10(8-9)22(19,20)21-12-7-2-1-6-11(12)14(17)18/h1-8H
• InChI Key： GRFIPXDYAGHADV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.00524
• Monoisotopic Mass: 324.00522177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 129.65